Cas no 893680-14-3 (4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 893680-14-3
• MF: C₂₀H₂₀FN₃O₄
• MW: 385.38890838623
• CID: 6135922
• PubChem ID: 16896428
• Update Time: 2025-05-19

4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• F1411-0374
• 893680-14-3
• AKOS024608561
• 4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide

• Inchi： 1S/C20H20FN3O4/c1-11-17(19(25)23-14-7-5-4-6-13(14)21)18(24-20(26)22-11)12-8-9-15(27-2)16(10-12)28-3/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,26)
• InChI Key： QTHLZPUFUZQVBS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(C1=C(C)NC(NC1C1C=CC(=C(C=1)OC)OC)=O)=O

Computed Properties

• Exact Mass: 385.14378429g/mol
• Monoisotopic Mass: 385.14378429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.7Ų

Additional information on 4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to 4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 893680-14-3)

4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 893680-14-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines and features a unique combination of functional groups that contribute to its biological activity and pharmacological properties.

The structure of 4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is characterized by a central pyrimidine ring substituted with a 3,4-dimethoxyphenyl group at the 4-position, a 2-fluorophenyl group at the N-position, and a methyl group at the 6-position. The presence of these substituents imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various medicinal applications.

Recent research has focused on the potential of this compound as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, studies have shown that 4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide exhibits potent inhibitory activity against certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. This makes it a promising lead compound for further drug development.

In addition to its enzymatic inhibition properties, 4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that it could be developed into a novel therapeutic agent for treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability. Its metabolic stability and low toxicity further enhance its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential in larger patient populations.

Beyond its therapeutic applications, 4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has also been studied for its potential use in diagnostic imaging. Its unique chemical structure allows it to be labeled with radiotracers for use in positron emission tomography (PET) scans. This application could provide valuable insights into disease progression and treatment response in patients.

In conclusion, 4-(3,4-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 893680-14-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry. Its unique structure and biological activities make it a promising candidate for further research and development as a therapeutic agent for cancer, inflammatory diseases, and other conditions. Ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications.